5-Bromo-7-fluoro-1H-benzo[D]imidazole

• IUPAC Name: 6-bromo-4-fluoro-1H-benzimidazole
• InChI: InChI=1S/C7H4BrFN2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)
• InChI Key: SXZLNXMSFJVBOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC=N2)F)Br
• Molecular Formula: C7H4BrFN2
• DSSTOX Substance ID: DTXSID10736045
• Molecular Weight: 215.02 g/mol
• CAS RN: 1197944-23-2

Description

5-Bromo-7-fluoro-1H-benzo[D]imidazole is a chemical compound with the molecular formula C7H4BrFN2. It has a molecular weight of 215.02. It is used in a variety of applications due to its unique properties.

Synthesis Analysis

The synthesis of substituted imidazoles, such as 5-Bromo-7-fluoro-1H-benzo[D]imidazole, has seen significant advances recently. These heterocycles are key components in functional molecules used in various applications. The synthesis process involves the formation of bonds during the creation of the imidazole. For instance, Fang et al. reported a protocol for the cyclization of amido-nitriles to form disubstituted imidazoles.

Molecular Structure Analysis

The molecular structure of 5-Bromo-7-fluoro-1H-benzo[D]imidazole is characterized by the presence of bromine and fluorine substituents on the imidazole ring. The structure of this compound plays a crucial role in its properties and applications.

Chemical Reactions Analysis

The chemical reactions involving 5-Bromo-7-fluoro-1H-benzo[D]imidazole are diverse, depending on the functional groups present and the reaction conditions. For instance, one reported reaction involves nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Physical And Chemical Properties Analysis

5-Bromo-7-fluoro-1H-benzo[D]imidazole has a predicted boiling point of 412.8±25.0 °C and a predicted density of 1.861±0.06 g/cm3. Its pKa is predicted to be 10.23±0.30.

Scientific Research Applications

Therapeutic Potential

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Anti-Tubercular Activity

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Synthesis of Functional Molecules

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Regiocontrolled Synthesis

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Heterocyclic Chemistry

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Mechanism of Action

Target of Action

It is known that imidazole derivatives, to which this compound belongs, have a broad range of biological activities and can interact with various targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in different ways, leading to various biological effects .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can induce various molecular and cellular changes .

Synthesis routes and methods

Procedure details

5-bromo-3-fluorobenzene-1,2-diamine (0.2 g, 0.975 mmol) was mixed with 1 ml water followed by formic acid (0.1 mL, 3 mmol). The dark brown mixture was stirred at 100° C. for 6 hours. The reaction was cooled to room temperature and treated with 3 mL 1 N KOH (cold) and the precipitated solids were collected by filtration and air dried overnight to yield 162 mg of 6-bromo-4-fluoro-1H-benzo[d]imidazole as a light pink solid. LC/MS @ 215 (M+H).